Cas no 1343888-66-3 (4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid)

• Product Name: 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid
• CAS No: 1343888-66-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5830533
• PubChem ID: 63038800
• Update Time: 2025-05-25

4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid
• AKOS012338167
• 1343888-66-3
• EN300-1139795

• Inchi： 1S/C11H19N3O2/c1-3-5-13-10(11(15)16)4-7-14-8-6-12-9(14)2/h6,8,10,13H,3-5,7H2,1-2H3,(H,15,16)
• InChI Key： WYRVWMJSVAJELV-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=CN=C1C)NCCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid

Recent Advances in the Study of 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid (CAS: 1343888-66-3)

The compound 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid (CAS: 1343888-66-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and butanoic acid backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a modulator of gamma-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the central nervous system, and dysregulation of GABAergic signaling is implicated in numerous neurological and psychiatric disorders. Preliminary in vitro and in vivo studies suggest that 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid exhibits selective binding affinity to specific GABA receptor subtypes, potentially offering a novel therapeutic approach for conditions such as anxiety, epilepsy, and insomnia. These findings are supported by recent structural-activity relationship (SAR) studies, which highlight the importance of the imidazole moiety in mediating receptor interactions.

In addition to its neurological applications, recent research has explored the compound's potential as an enzyme inhibitor, particularly targeting enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme critical in the production of pro-inflammatory prostaglandins. This suggests a possible role for the compound in the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The precise mechanism of inhibition and the compound's selectivity for COX-2 over COX-1 are currently under investigation, with promising preliminary results.

The synthetic pathways for 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid have also been a focus of recent research. Advances in organic synthesis have enabled more efficient and scalable production of the compound, which is critical for further preclinical and clinical studies. Notably, recent publications have described optimized multi-step synthetic routes that improve yield and purity while reducing the use of hazardous reagents. These developments are expected to facilitate larger-scale production and more extensive pharmacological evaluations in the near future.

Despite these promising advancements, several challenges remain. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, require further elucidation to assess its suitability for clinical use. Additionally, while initial toxicity studies have shown favorable results, comprehensive safety evaluations are necessary to ensure its therapeutic potential. Researchers are also exploring the possibility of structural modifications to enhance its efficacy and reduce potential off-target effects.

In conclusion, 4-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)butanoic acid (CAS: 1343888-66-3) represents a promising candidate for further development in the fields of neuroscience and anti-inflammatory therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. As synthetic methods improve and more detailed pharmacological studies are conducted, this compound may pave the way for novel treatments addressing unmet medical needs. Future research directions will likely focus on optimizing its therapeutic index and advancing it through preclinical and clinical trials.